Cas no 228410-90-0 (5-bromo-4-methyl-3-nitro-pyridin-2-ol)

• Product Name: 5-bromo-4-methyl-3-nitro-pyridin-2-ol
• CAS No: 228410-90-0
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• MDL: MFCD22123538
• CID: 252686
• PubChem ID: 21706517
• Update Time: 2025-04-19

5-bromo-4-methyl-3-nitro-pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-3-nitropyridin-2(1H)-one
• 5-bromo-4-methyl-3-nitro-1H-pyridin-2-one
• 2(1H)-Pyridinone, 5-bromo-4-methyl-3-nitro-
• 5-BROMO-2-HYDROXY-3-NITRO-4-PICOLINE
• 5-Bromo-4-methyl-3-nitro-2(1H)-pyridinone
• CARBAZOL-9-YL-METHANOL
• 5-bromo-4-methyl-3-nitropyridin-2-ol
• 5-bromo-4-methyl-3-nitro-pyridin-2-ol
• 228410-90-0
• MFCD06659520
• FT-0653027
• AMY28680
• SCHEMBL1366268
• 5-bromo-4-methyl-3-nitro-2-pyridone
• QXPNHVCGSASGIX-UHFFFAOYSA-N
• AKOS015891791
• DTXSID20617174
• EN300-234142
• CS-M1657
• 5-Bromo-2-hydroxy-4-methyl-3-nitropyridine
• I10102
• SY059460
• AKOS015833887
• SB52265
• 5-bromanyl-4-methyl-3-nitro-1H-pyridin-2-one
• DS-17475
• A816384

• MDL： MFCD22123538
• Inchi： 1S/C6H5BrN2O3/c1-3-4(7)2-8-6(10)5(3)9(11)12/h2H,1H3,(H,8,10)
• InChI Key： QXPNHVCGSASGIX-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 231.94800
• Monoisotopic Mass: 231.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-243
• Boiling Point: 298.2°C at 760 mmHg
• Flash Point: 159.7±26.5 °C
• Refractive Index: 1.62
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 78.94000
• LogP: 2.28950
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-bromo-4-methyl-3-nitro-pyridin-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature